Cas no 108-29-2 (gamma-Valerolactone)

• Product Name: gamma-Valerolactone
• CAS No: 108-29-2
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD00005400
• CID: 35484
• PubChem ID: 24901468
• Update Time: 2025-08-03

gamma-Valerolactone Chemical and Physical Properties

Names and Identifiers

• 5-Methyldihydrofuran-2(3H)-one
• 4,5-Dihydro-5-methyl-2(3H)-furanone~4-Hydroxypentanoic acid lactone~gamma-Pentanolactone
• γ-Valerolactone
• GAMMA-VALEROLACTONE
• VALEROLACTONE, gamma-(AS)
• β-Valerolactone
• Dibutyl phthalate
• &#947
• 4-Methylbutyrolactone
• Pentanoic acid, 4-hydroxy-, .γ.-lactone
• γ-Methyl-γ-butyrolactone
• 4,5-Dihydro-5-methyl-2(3H)-furanone
• 4-Hydroxypentanoic acid lactone
• γFEMA 3103
• 4-PENTANOLIDE
• γ-Valeroactone
• γ-Pentalactone
• G-VALEROLACTONE
• 4-VALEROLACTONE
• c-valerolactone
• 4-Valerolacetone
• gamma-Pentalactone
• 4-Hydroxyvaleric acid lactone
• 2(3H)-Furanone, dihydro-5-methyl-
• 5-methyloxolan-2-one
• 4-Methyl-gamma-butyrolactone
• Pentanolide-1,4
• gamma-Valeryllactone
• 4-Methyl-4-hydroxybutanoic acid lactone
• DIHYDRO-5-METHYL-2(3H)-FURANONE
• .gamma.-Valerolactone
• 5-Methyltetrahydro-2-furanone
• gamma-Methyl-gamma-butyrolactone
• gamma-Valerolakton [Czech]
• 2(3H)-Furanone, dihydr-5
• 2(3H)-Furanone, dihydr-5-methyl-
• gam
• gamma-Valerolactone

• MDL： MFCD00005400
• Inchi： 1S/C5H8O2/c1-4-2-3-5(6)7-4/h4H,2-3H2,1H3
• InChI Key： GAEKPEKOJKCEMS-UHFFFAOYSA-N
• SMILES： CC1OC(=O)CC1
• BRN： 80420

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless or light yellow liquid with fragrance of vanillin and coconut.
• Density: 1.05 g/mL at 25 °C(lit.)
• Melting Point: −31 °C (lit.)
• Boiling Point: 207-208 °C(lit.)
  82-85 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.430-1.435
  n20/D 1.432(lit.)
• PH: 7 (H2O, 20℃)
• Water Partition Coefficient: MISCIBLE
• PSA: 26.30000
• LogP: 0.71190
• FEMA: 3103
• Solubility: It is miscible with water, many organic solvents, resins and waxes, but insoluble in cyclohexane, petroleum ether, glycerol, etc.

gamma-Valerolactone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36
• Safety Instruction： S26-S39
• RTECS：LU3580000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36
• Packing Group：I; II; III
• Safety Term：S26;S39
• Packing Group：I; II; III
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients